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Compound of Interest

Compound Name: 4-Nonanol

Cat. No.: B1584833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Nonanol (CAS 5932-79-6), a

secondary alcohol with applications in various scientific and industrial fields. This document

details its physicochemical properties, provides experimental protocols for its synthesis and

analysis, and explores its potential relevance in biological and pharmaceutical research.

Core Concepts: Molecular Identity and Properties
4-Nonanol, also known as nonan-4-ol, is a secondary alcohol where a hydroxyl group is

attached to the fourth carbon of a nine-carbon chain.[1] Its fundamental properties are

summarized below.
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Property Value Source

Molecular Formula C₉H₂₀O [1][2]

Molecular Weight 144.25 g/mol [1][2]

IUPAC Name nonan-4-ol [1]

CAS Number 5932-79-6 [1]

Appearance
Colorless to almost colorless

clear liquid
[3]

Density 0.82 g/cm³ at 20°C [3]

Boiling Point 192-195°C [3]

Flash Point 74°C [3]

Solubility in Water 0.374 g/L (insoluble) [3]

pKa 15.44 ± 0.20 (Predicted) [3]

Synthesis of 4-Nonanol
The synthesis of 4-Nonanol can be achieved through the reduction of the corresponding

ketone, 4-nonanone. A common and effective method for this transformation is through a

Grignard reaction, followed by reduction. Below is a generalized protocol for the synthesis of a

secondary alcohol like 4-Nonanol.

Experimental Protocol: Synthesis via Grignard Reaction
and Reduction
This protocol is adapted from standard Grignard reaction procedures.[4]

Materials and Reagents:

1-Bromopropane

Magnesium turnings
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Hexanal

Anhydrous diethyl ether

1 M Hydrochloric acid (HCl)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Reducing agent (e.g., Sodium borohydride)

Methanol

Procedure:

Grignard Reagent Formation:

All glassware must be oven-dried and assembled under an inert atmosphere (e.g.,

nitrogen or argon) to prevent moisture contamination.

In a three-neck flask equipped with a dropping funnel and a condenser, place magnesium

turnings.

Dissolve 1-bromopropane in anhydrous diethyl ether and add it to the dropping funnel.

Add a small amount of the 1-bromopropane solution to the magnesium turnings to initiate

the reaction. Gentle heating or the addition of an iodine crystal may be necessary.

Once the reaction starts (indicated by bubbling and disappearance of the iodine color),

add the remaining 1-bromopropane solution dropwise to maintain a gentle reflux.[4]

After the addition is complete, reflux the mixture for an additional 30-60 minutes.

Reaction with Aldehyde:

Dissolve hexanal in anhydrous diethyl ether.
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Cool the Grignard reagent solution in an ice bath.

Add the hexanal solution dropwise from the dropping funnel. This reaction is exothermic;

control the addition rate to maintain a gentle reflux.

After the addition, stir the reaction mixture at room temperature for 1-2 hours.

Workup and Purification:

Quench the reaction by slowly adding 1 M HCl while cooling the flask in an ice bath.

Transfer the mixture to a separatory funnel. The desired product will be in the ether layer.

Separate the layers and extract the aqueous layer twice more with diethyl ether.

Combine the organic layers and wash with saturated NaHCO₃ solution, followed by brine.

Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent using a rotary

evaporator to obtain crude 4-nonanol.

Purification (Optional):

The crude product can be further purified by vacuum distillation or flash column

chromatography.
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Synthesis of 4-Nonanol via Grignard Reaction
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Workflow for the synthesis of 4-Nonanol.

Analytical Methods: GC-MS
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Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation,

identification, and quantification of volatile and semi-volatile compounds like 4-Nonanol.

Experimental Protocol: GC-MS Analysis
This protocol is based on general procedures for the analysis of alcohols and other volatile

organic compounds.[5][6]

Sample Preparation:

Standard Preparation: Prepare a stock solution of 4-Nonanol in a suitable solvent (e.g.,

methanol or hexane). Create a series of dilutions to generate a calibration curve.

Sample Extraction (if in a matrix):

Liquid Samples (e.g., biological fluids): Perform a liquid-liquid extraction with a non-polar

solvent like hexane or use solid-phase microextraction (SPME).[7]

Solid Samples: Use headspace sampling or solvent extraction followed by cleanup steps.

[7]

Instrumentation and Parameters:
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Parameter Setting

Gas Chromatograph Agilent 7890B GC System (or equivalent)

Mass Spectrometer Agilent 5977A MSD (or equivalent)

GC Column
DB-5ms (30 m x 0.25 mm ID, 0.25 µm film

thickness) or equivalent non-polar column

Injector Temperature 250°C

Injection Volume 1 µL

Injection Mode Splitless

Carrier Gas Helium at a constant flow rate of 1 mL/min

Oven Temperature Program
Initial temperature of 50°C, hold for 5 min, then

ramp to 250°C at 10°C/min, hold for 10 min.

MS Interface Temperature 250°C

Ion Source Temperature 200°C

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Scan Range 35-335 amu

Data Acquisition Mode Full Scan and/or Selected Ion Monitoring (SIM)

Data Analysis:

Identification: Compare the retention time and mass spectrum of the analyte with that of a

pure 4-Nonanol standard. The mass spectrum can also be compared against a spectral

library (e.g., NIST).

Quantification: Use the calibration curve generated from the standards to determine the

concentration of 4-Nonanol in the sample.
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GC-MS Analysis Workflow for 4-Nonanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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